Cas no 2229536-91-6 (3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229536-91-6
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6519496
• PubChem ID: 165836507
• Update Time: 2025-05-25

3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid
• 2229536-91-6
• EN300-1994466

• Inchi： 1S/C8H10ClNO2S/c1-8(2,6(11)12)3-5-4-10-7(9)13-5/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： JOKXQZWTKCHIIX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CC(C(=O)O)(C)C)S1

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid

Exploring the Potential of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic Acid in Modern Chemistry

The compound with CAS No 2229536-91-6, known as 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid, has recently garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug design and materials science. This compound belongs to the class of thiazole derivatives, which are well-known for their versatile reactivity and biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory and antifungal agents. The presence of a chloro group at the 2-position of the thiazole ring in this compound adds an extra layer of functionality, making it a promising candidate for further exploration in pharmacological research.

The synthesis of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid involves a multi-step process that includes the formation of the thiazole ring followed by substitution reactions to introduce the chloro group and subsequent functionalization to achieve the final product. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is readily available for various applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions has been thoroughly investigated, making it suitable for use in both laboratory settings and industrial applications.

The biological evaluation of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid has revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. This finding has led to further studies aimed at understanding its mechanism of action and assessing its toxicity profile for potential use in therapeutic agents.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of new catalysts and sensors.

In conclusion, 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylpropanoic acid represents a versatile building block with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.